Cas no 61445-52-1 (Methanone, (3,4-dihydroxyphenyl)(2,4,5-trihydroxyphenyl)-)

• Product Name: Methanone, (3,4-dihydroxyphenyl)(2,4,5-trihydroxyphenyl)-
• CAS No: 61445-52-1
• MF: C₁₃H₁₀O₆
• MW: 262.214904308319
• CID: 479128
• PubChem ID: 19426541
• Update Time: 2025-04-19

Methanone, (3,4-dihydroxyphenyl)(2,4,5-trihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (3,4-dihydroxyphenyl)(2,4,5-trihydroxyphenyl)-
• (3,4-dihydroxyphenyl)-(2,4,5-trihydroxyphenyl)methanone
• 61445-52-1
• SCHEMBL19003399
• (3,4-Dihydroxyphenyl)(2,4,5-trihydroxyphenyl)methanone
• DTXSID30598728

• Inchi： 1S/C13H10O6/c14-8-2-1-6(3-10(8)16)13(19)7-4-11(17)12(18)5-9(7)15/h1-5,14-18H
• InChI Key： SYCQOXVDSCWJNR-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=CC=1C(C1C=CC(=C(C=1)O)O)=O)O)O

Computed Properties

• Exact Mass: 262.0477
• Monoisotopic Mass: 262.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 118.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones